Cas no 953919-53-4 (5-methyl-N-3-(2-phenylmorpholin-4-yl)propylthiophene-2-sulfonamide)

• Product Name: 5-methyl-N-3-(2-phenylmorpholin-4-yl)propylthiophene-2-sulfonamide
• CAS No: 953919-53-4
• MF: C₁₈H₂₄N₂O₃S₂
• MW: 380.524762153625
• CID: 5989467
• PubChem ID: 16892804
• Update Time: 2025-10-30

5-methyl-N-3-(2-phenylmorpholin-4-yl)propylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-3-(2-phenylmorpholin-4-yl)propylthiophene-2-sulfonamide
• 5-methyl-N-[3-(2-phenylmorpholin-4-yl)propyl]thiophene-2-sulfonamide
• AKOS024490972
• 5-methyl-N-(3-(2-phenylmorpholino)propyl)thiophene-2-sulfonamide
• 953919-53-4
• VU0630163-1
• F5023-0132

• Inchi： 1S/C18H24N2O3S2/c1-15-8-9-18(24-15)25(21,22)19-10-5-11-20-12-13-23-17(14-20)16-6-3-2-4-7-16/h2-4,6-9,17,19H,5,10-14H2,1H3
• InChI Key： GNNVJVTVBJLNIJ-UHFFFAOYSA-N
• SMILES： C1(S(NCCCN2CCOC(C3=CC=CC=C3)C2)(=O)=O)SC(C)=CC=1

Computed Properties

• Exact Mass: 380.12283498g/mol
• Monoisotopic Mass: 380.12283498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.3Ų

Additional information on 5-methyl-N-3-(2-phenylmorpholin-4-yl)propylthiophene-2-sulfonamide

5-Methyl-N-3-(2-phenylmorpholin-4-yl)propylthiophene-2-sulfonamide (CAS No. 953919-53-4)

The compound 5-methyl-N-3-(2-phenylmorpholin-4-yl)propylthiophene-2-sulfonamide (CAS No. 953919-53-4) is a complex organic molecule with a unique structure that combines a thiophene ring, a morpholine moiety, and a sulfonamide group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including drug discovery, materials science, and chemical synthesis. Its structure is characterized by the presence of a thiophene ring at the core, which is substituted with a methyl group at position 5 and a sulfonamide group at position 2. The sulfonamide group is further connected to a morpholine ring through an ethylene linker, introducing additional complexity and functionality to the molecule.

Recent studies have highlighted the importance of thiophene-based compounds in medicinal chemistry due to their ability to act as bioisosteres of benzene rings. The incorporation of a thiophene ring in this compound not only enhances its electronic properties but also contributes to its potential as a building block for more complex molecules. The morpholine moiety, on the other hand, is known for its versatility in drug design, often serving as a bioisostere for amine groups while providing improved pharmacokinetic properties such as solubility and permeability.

The synthesis of 5-methyl-N-3-(2-phenylmorpholin-4-yl)propylthiophene-2-sulfonamide involves multiple steps, including the preparation of intermediates such as thiophene derivatives and morpholine derivatives. Researchers have employed various strategies to optimize the synthesis process, including the use of microwave-assisted reactions and catalytic systems to improve yield and purity. These advancements have made it possible to produce this compound on a larger scale for further studies.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. The sulfonamide group is known for its ability to act as a hydrogen bond donor or acceptor, making it an attractive moiety for designing bioactive molecules. Recent research has focused on evaluating the compound's activity against various biological targets, including enzymes, receptors, and ion channels. Preliminary results suggest that this compound exhibits moderate activity against certain targets, making it a valuable candidate for further optimization.

In addition to its biological applications, 5-methyl-N-3-(2-phenylmorpholin-4-yl)propylthiophene-2-sulfonamide has also been explored for its potential in materials science. The thiophene ring's aromaticity and conjugation properties make it suitable for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have investigated the compound's electronic properties using computational methods and experimental techniques like cyclic voltammetry (CV), revealing its potential as an electron-deficient component in organic semiconductors.

The safety and toxicity profile of this compound have also been assessed in recent studies. Initial toxicological evaluations indicate that it exhibits low acute toxicity in animal models, suggesting that it may be suitable for use in pharmaceutical applications. However, further studies are required to fully understand its long-term effects and potential risks.

In conclusion, 5-methyl-N-3-(2-phenylmorpholin-4-yl)propylthiophene-2-sulfonamide (CAS No. 953919-53_4) is a versatile compound with significant potential in multiple fields. Its unique structure combines functional groups that offer diverse chemical and biological properties, making it an attractive target for further research and development. As advancements in synthetic methods and biological screening continue to unfold, this compound is expected to play an increasingly important role in both academic and industrial settings.